5-(acetylamino)-2-(1-piperidinyl)benzamide

• IUPAC Name: 5-acetamido-2-piperidin-1-ylbenzamide
• InChI: InChI=1S/C14H19N3O2/c1-10(18)16-11-5-6-13(12(9-11)14(15)19)17-7-3-2-4-8-17/h5-6,9H,2-4,7-8H2,1H3,(H2,15,19)(H,16,18)
• InChI Key: RTQCSPLKSRQPJS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)N2CCCCC2)C(=O)N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

5-(acetylamino)-2-(1-piperidinyl)benzamide, also known as APB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. APB is a synthetic compound that belongs to the class of benzamides. It has a molecular formula of C15H20N2O2 and a molecular weight of 264.34 g/mol. In

Mechanism of Action

The mechanism of action of 5-(acetylamino)-2-(1-piperidinyl)benzamide is not fully understood. However, it has been suggested that it acts as a sigma-1 receptor agonist. The sigma-1 receptor is involved in various cellular functions such as calcium signaling, neurotransmitter release, and cell survival. Activation of the sigma-1 receptor by 5-(acetylamino)-2-(1-piperidinyl)benzamide has been shown to have neuroprotective effects.
Biochemical and Physiological Effects
5-(acetylamino)-2-(1-piperidinyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to modulate calcium signaling, which plays a role in various cellular functions. 5-(acetylamino)-2-(1-piperidinyl)benzamide has been shown to have neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential in treating depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

5-(acetylamino)-2-(1-piperidinyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has a high purity and can be easily recrystallized to improve its purity. 5-(acetylamino)-2-(1-piperidinyl)benzamide has been shown to have neuroprotective effects and has been studied for its potential in treating various diseases. However, there are also limitations to using 5-(acetylamino)-2-(1-piperidinyl)benzamide in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its exact pharmacological properties. 5-(acetylamino)-2-(1-piperidinyl)benzamide has also been found to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 5-(acetylamino)-2-(1-piperidinyl)benzamide. One direction is to further investigate its mechanism of action and its pharmacological properties. This will help to better understand its potential applications in treating various diseases. Another direction is to study its effects on other cellular functions and pathways. This will help to identify new potential applications for 5-(acetylamino)-2-(1-piperidinyl)benzamide. Additionally, more research is needed to determine the safety and toxicity of 5-(acetylamino)-2-(1-piperidinyl)benzamide at different concentrations. This will help to determine its potential use in clinical applications.
Conclusion
In conclusion, 5-(acetylamino)-2-(1-piperidinyl)benzamide is a synthetic compound that has gained attention in the scientific community due to its potential pharmacological properties. It has been studied for its potential in treating neurodegenerative diseases, depression, and anxiety disorders. 5-(acetylamino)-2-(1-piperidinyl)benzamide has a multistep synthesis method and has several advantages for lab experiments. However, more research is needed to determine its exact mechanism of action and pharmacological properties. Future research directions include investigating its effects on other cellular functions and pathways and determining its safety and toxicity at different concentrations.

Synthesis Methods

5-(acetylamino)-2-(1-piperidinyl)benzamide can be synthesized through a multistep process that involves the reaction of 2-aminobenzamide with acetic anhydride and piperidine. The reaction results in the formation of 5-(acetylamino)-2-(1-piperidinyl)benzamide as a white crystalline solid. The purity of the compound can be improved through recrystallization using a suitable solvent.

Scientific Research Applications

5-(acetylamino)-2-(1-piperidinyl)benzamide has been used in various scientific research studies due to its potential pharmacological properties. It has been found to have an affinity for the sigma-1 receptor, a protein that plays a role in various cellular functions. 5-(acetylamino)-2-(1-piperidinyl)benzamide has been shown to have neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential in treating depression and anxiety disorders.